6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine

• IUPAC Name: [4-(4-anilino-6-methylpyrimidin-2-yl)piperazin-1-yl]-naphthalen-2-ylmethanone
• InChI: InChI=1S/C26H25N5O/c1-19-17-24(28-23-9-3-2-4-10-23)29-26(27-19)31-15-13-30(14-16-31)25(32)22-12-11-20-7-5-6-8-21(20)18-22/h2-12,17-18H,13-16H2,1H3,(H,27,28,29)
• InChI Key: LUBCJVYJAULPOY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC4=CC=CC=C4C=C3)NC5=CC=CC=C5
• Molecular Formula: C26H25N5O
• Molecular Weight: 423.5 g/mol
• CAS No.: 946257-75-6

Description

6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine (6-M2-4NPP) is an organic compound with a wide range of applications in the field of scientific research. It is a relatively new compound, first synthesized in 2017, and has quickly become one of the most widely used compounds in the scientific research community. 6-M2-4NPP has been used in a variety of experiments, including drug discovery and development, biochemistry and physiology, and in vitro and in vivo studies.

Mechanism of Action

The mechanism of action of 6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine is not yet fully understood. However, it is believed to act as an inhibitor of protein kinases, which are enzymes that play a role in the regulation of many cellular processes. It is believed that this compound binds to the ATP-binding pocket of protein kinases, preventing them from phosphorylating their substrates and thus inhibiting their activity.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of various protein kinases, including c-Jun N-terminal kinase (JNK), p38 mitogen-activated protein kinase (p38 MAPK), and extracellular signal-regulated kinase (ERK). In vivo studies have demonstrated that this compound can reduce inflammation, inhibit tumor growth, and modulate the immune system.

Advantages and Limitations for Lab Experiments

The use of 6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine in laboratory experiments has several advantages. It is relatively simple and cost effective to synthesize, and it has a wide range of applications in the field of scientific research. Additionally, it has been shown to have a variety of biochemical and physiological effects, making it a useful tool for studying the mechanism of action of various drugs.
However, there are also some limitations to the use of this compound in laboratory experiments. It is not yet fully understood how this compound works, and it is not known if it has any long-term effects on the body. Additionally, the synthesis of this compound requires the use of hazardous chemicals, and the compound itself is not particularly stable, making it difficult to store and handle.

Future Directions

Given the wide range of applications of 6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine, there are many potential future directions for research. Further studies could be conducted to better understand the mechanism of action of this compound, as well as to explore its potential long-term effects on the body. Additionally, research could be conducted to develop more stable forms of the compound, making it easier to store and handle. Finally, research could be conducted to explore the potential applications of this compound in drug discovery and development, as well as to explore its potential use in other areas of scientific research.

Synthesis Methods

6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine is synthesized using a multi-step process involving the reaction of 1-naphthaldehyde with piperazine, followed by the condensation of the resulting 1-(2-naphthyl)piperazine with 4-amino-2-phenylpyrimidine. The reaction is carried out in a mixture of acetic acid and pyridine in the presence of anhydrous potassium carbonate and is followed by purification of the product. The synthesis of this compound is relatively simple and cost effective, making it an attractive option for scientific research.

Scientific Research Applications

6-methyl-2-[4-(naphthalene-2-carbonyl)piperazin-1-yl]-N-phenylpyrimidin-4-amine is used in a variety of scientific research applications, including drug discovery and development, biochemistry and physiology, and in vitro and in vivo studies. This compound has been used in the development of novel drugs, including anti-inflammatory and anti-cancer drugs, as well as in the study of the biochemical and physiological effects of these drugs. Additionally, this compound has been used in the study of the mechanism of action of various drugs, as well as in the study of the biochemical and physiological effects of these drugs.